Cas no 1091111-49-7 (N-cyclopentyl-N'-{[4-(2-methoxyphenyl)oxan-4-yl]methyl}ethanediamide)

• Product Name: N-cyclopentyl-N'-{[4-(2-methoxyphenyl)oxan-4-yl]methyl}ethanediamide
• CAS No: 1091111-49-7
• MF: C₂₀H₂₈N₂O₄
• MW: 360.447325706482
• CID: 5840296
• PubChem ID: 27452516
• Update Time: 2025-06-08

N-cyclopentyl-N'-{[4-(2-methoxyphenyl)oxan-4-yl]methyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopentyl-N'-{[4-(2-methoxyphenyl)oxan-4-yl]methyl}ethanediamide
• AKOS024507173
• VU0642186-1
• N'-cyclopentyl-N-[[4-(2-methoxyphenyl)oxan-4-yl]methyl]oxamide
• 1091111-49-7
• N1-cyclopentyl-N2-((4-(2-methoxyphenyl)tetrahydro-2H-pyran-4-yl)methyl)oxalamide
• F5329-0255

• Inchi： 1S/C20H28N2O4/c1-25-17-9-5-4-8-16(17)20(10-12-26-13-11-20)14-21-18(23)19(24)22-15-6-2-3-7-15/h4-5,8-9,15H,2-3,6-7,10-14H2,1H3,(H,21,23)(H,22,24)
• InChI Key： ZSYWKNGTTIMIMY-UHFFFAOYSA-N
• SMILES： O1CCC(C2C=CC=CC=2OC)(CNC(C(NC2CCCC2)=O)=O)CC1

Computed Properties

• Exact Mass: 360.20490738g/mol
• Monoisotopic Mass: 360.20490738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 76.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-cyclopentyl-N'-{[4-(2-methoxyphenyl)oxan-4-yl]methyl}ethanediamide

Professional Introduction to Compound with CAS No. 1091111-49-7 and Product Name: N-cyclopentyl-N'-{[4-(2-methoxyphenyl)oxan-4-yl]methyl}ethanediamide

The compound with the CAS number 1091111-49-7 and the product name N-cyclopentyl-N'-{[4-(2-methoxyphenyl)oxan-4-yl]methyl}ethanediamide represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in drug development and biochemical studies. The presence of a cyclopentyl group and a methylenedioxyphenyl moiety in its structure suggests unique electronic and steric properties that make it a promising candidate for further investigation.

In recent years, the pharmaceutical industry has seen a surge in the exploration of heterocyclic compounds, particularly those incorporating oxygen-containing rings such as oxan (tetrahydropyran). The oxan ring in the product name N-cyclopentyl-N'-{[4-(2-methoxyphenyl)oxan-4-yl]methyl}ethanediamide contributes to its stability and reactivity, making it an attractive scaffold for medicinal chemists. The methoxyphenyl group further enhances its pharmacological profile by introducing hydrophobicity and potential interactions with biological targets.

One of the most intriguing aspects of this compound is its potential role in modulating biological pathways. Current research indicates that derivatives of similar structures have shown promise in inhibiting enzymes involved in inflammatory responses and cancer progression. The diamide functionality in the compound's name suggests a high degree of flexibility, which could be exploited to develop molecules with enhanced binding affinity to specific protein targets. This flexibility is particularly valuable in drug design, as it allows for fine-tuning of molecular interactions to achieve optimal pharmacological effects.

The synthesis of N-cyclopentyl-N'-{[4-(2-methoxyphenyl)oxan-4-yl]methyl}ethanediamide presents unique challenges due to its complex architecture. However, advancements in synthetic chemistry have made it possible to construct such molecules with increasing precision. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated cyclizations have been instrumental in creating the desired framework. These methods not only improve yield but also allow for the introduction of functional groups at specific positions, which is crucial for achieving the desired biological activity.

Recent studies have highlighted the importance of oxan-based compounds in medicinal chemistry. For instance, derivatives of oxane have been found to exhibit significant activity against various therapeutic targets, including kinases and proteases. The methoxy group in the phenyl ring adds another layer of complexity, influencing both the electronic properties and metabolic stability of the molecule. This combination makes N-cyclopentyl-N'-{[4-(2-methoxyphenyl)oxan-4-yl]methyl}ethanediamide a compelling candidate for further exploration.

The pharmacokinetic properties of this compound are also worth examining. The cyclopentyl group contributes to its lipophilicity, which can influence absorption, distribution, metabolism, and excretion (ADME) profiles. Understanding these properties is essential for optimizing drug candidates before they enter clinical trials. Computational modeling and experimental techniques such as high-performance liquid chromatography (HPLC) are used to evaluate these parameters, providing valuable insights into how the compound behaves within biological systems.

In conclusion, the compound with CAS number 1091111-49-7 and the product name N-cyclopentyl-N'-{[4-(2-methoxyphenyl)oxan-4-yl]methyl}ethanediamide represents a significant advancement in chemical and pharmaceutical research. Its complex structure, featuring a cyclopentyl group and a methylenedioxyphenyl moiety, along with an oxan ring, makes it a promising candidate for further investigation. The potential applications in drug development and biochemical studies underscore its importance in advancing our understanding of molecular interactions at the biochemical level.